Triphenylbismuth
Overview
Description
Triphenylbismuth is an organobismuth compound with the formula Bi(C6H5)3 . It is a white, air-stable solid that is soluble in organic solvents . It is used in the preparation of thin films of superconducting oxides by CVD . It is also added to the fuel of rockets as a curing agent .
Synthesis Analysis
Triphenylbismuth is synthesized by the reaction of triphenylbismuth dichloride with salicylic acid dissolved in methylene chloride at room temperature . Another method involves the reaction of triphenylbismuth dichloride with sodium fluoride in acetone, leading to the formation of triphenylbismuth difluoride .Molecular Structure Analysis
The molecular structure of Triphenylbismuth is determined by X-ray diffraction analysis . The bismuth atom in the organic compounds can directly be bound to one, two, three, four, five, or six organic radicals .Chemical Reactions Analysis
Triphenylbismuth serves as a phenyl donor in some cross-coupling reactions catalyzed by Pd(0) complexes . It reacts with trifluoromethanesulfonic acid to give bismuth triflate .Physical And Chemical Properties Analysis
Triphenylbismuth is a white, air-stable solid that is soluble in organic solvents . It has a molecular weight of 440.2921 .Scientific Research Applications
Organic Synthesis
Field
Organic Chemistry
Methods
It acts as a catalyst for the addition of organoboranes and organolithium reagents to carbonyl compounds .
Results
The use of Triphenylbismuth leads to high yields of desired products, showcasing its efficiency as a catalyst in organic transformations .
Medicinal Chemistry
Field
Medicinal Chemistry
Methods
These compounds are synthesized and then tested against various strains of bacteria and parasites .
Results
The studies have reported significant inhibitory effects on the growth of these organisms, indicating the potential for therapeutic applications .
Materials Science
Field
Materials Science
Methods
A two-step synthesis method involving ultrasound treatment and low-temperature annealing is used to induce superconductivity .
Results
The synthesized material exhibits superconductivity at temperatures of 3.5 K and 7.2 K, with a critical magnetic field up to 1.0 Tesla .
Analytical Chemistry
Field
Analytical Chemistry
Methods
Techniques like gas electron diffraction and quantum chemical calculations are employed to understand the influence of relativistic effects on Triphenylbismuth .
Results
The research provides insights into the molecular structure and helps refine spectroscopic analysis techniques.
These applications demonstrate the versatility of Triphenylbismuth in scientific research, spanning from synthetic chemistry to materials science and beyond. The detailed methods and results highlight the compound’s significance in advancing various scientific fields.
Catalysis in Cross-Coupling Reactions
Methods
The compound undergoes oxidative addition to form pentavalent bismuth derivatives, which are then used in the catalysis process .
Results
This application has led to the development of new synthetic routes for organic compounds, enhancing the scope of cross-coupling reactions .
Synthesis of Bismuth Halide Complexes
Field
Inorganic Chemistry
Methods
These complexes are typically synthesized from Triphenylbismuth using various halogenating agents .
Results
The resulting bismuth halide complexes exhibit unique properties that could be harnessed for further chemical applications .
Development of Antimicrobial Agents
Field
Biochemistry
Methods
The derivatives are tested in vitro for their efficacy in inhibiting microbial growth .
Results
Some derivatives have shown promising results, indicating potential use as antimicrobial agents .
Advanced Material Synthesis
Field
Nanotechnology
Methods
It is involved in the deposition processes and as a dopant to alter material properties .
Results
The use of Triphenylbismuth in material synthesis contributes to the creation of materials with improved electronic and optical properties .
Pharmaceutical Research
Field
Pharmacology
Methods
The compound is being explored for its biological activity and compatibility with other pharmaceutical ingredients .
Results
While still in the exploratory phase, Triphenylbismuth could lead to the development of new drugs or drug delivery systems .
Analytical Method Development
Methods
It may be used as a reagent or a standard in various spectroscopic and chromatographic techniques .
Results
The applications in analytical chemistry aim to enhance the accuracy and sensitivity of analytical measurements .
Safety And Hazards
properties
IUPAC Name |
triphenylbismuthane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H5.Bi/c3*1-2-4-6-5-3-1;/h3*1-5H; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXAZZQXWJJBHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[Bi](C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Bi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6042498 |
Source
|
| Record name | Triphenylbismuth | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6042498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
440.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White to off-white powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Triphenyl bismuth | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21788 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.000034 [mmHg] |
Source
|
| Record name | Triphenyl bismuth | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21788 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Triphenylbismuth | |
CAS RN |
603-33-8 |
Source
|
| Record name | Triphenylbismuth | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=603-33-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Triphenyl bismuth | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000603338 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Triphenylbismuth | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=465 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Bismuthine, triphenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Triphenylbismuth | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6042498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Triphenylbismuth | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.122 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIPHENYLBISMUTH | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R18732F41W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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